Cas no 3069-91-8 (Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]-)
3069-91-8 structure
Product Name:Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]-
CAS No:3069-91-8
MF:C12H18N2O3
MW:238.282923221588
CID:322894
PubChem ID:297923
Update Time:2025-04-19
Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]-
- 4-< Bis-(2-hydroxy-aethyl)-amino> -acetanilid
- AC1L6SCQ
- N-Acetyl-N',N'-bis-(2-hydroxy-aethyl)-p-phenylendiamin
- NSC169246
- DTXSID60305149
- N-[4-[bis(2-hydroxyethyl)amino]phenyl]acetamide
- 3069-91-8
- NSC-169246
-
- Inchi: 1S/C12H18N2O3/c1-10(17)13-11-2-4-12(5-3-11)14(6-8-15)7-9-16/h2-5,15-16H,6-9H2,1H3,(H,13,17)
- InChI Key: ZQRXZDZIGKITDA-UHFFFAOYSA-N
- SMILES: OCCN(C1C=CC(=CC=1)NC(C)=O)CCO
Computed Properties
- Exact Mass: 238.13184
- Monoisotopic Mass: 238.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.4
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Density: 1.263
- Boiling Point: 524°Cat760mmHg
- Flash Point: 270.7°C
- Refractive Index: 1.631
- PSA: 72.8
- LogP: 0.50900
Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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